BAY-1436032

• Molecular Formula: C26H30F3N3O3
• Molecular Weight: 489.5 g/mol
• InChI: InChI=1S/C26H30F3N3O3/c1-16-12-19(15-25(2,3)14-16)32-22-10-4-17(5-11-23(33)34)13-21(22)31-24(32)30-18-6-8-20(9-7-18)35-26(27,28)29/h4,6-10,13,16,19H,5,11-12,14-15H2,1-3H3,(H,30,31)(H,33,34)/t16-,19+/m0/s1
• InChIKey: RNMAUIMMNAHKQR-QFBILLFUSA-N

BAY-1436032: Pan-Mutant IDH1 Inhibitor

BAY-1436032 (CAS 1803274-65-8) is a novel, orally bioavailable, pan-mutant isocitrate dehydrogenase 1 (IDH1) inhibitor developed by Bayer [1]. It is a small-molecule benzimidazole-2-amine derivative that acts via non-competitive, allosteric inhibition by binding at the IDH1 dimer interface and stabilizing the open, inactive enzyme conformation [2]. Unlike dual IDH1/2 inhibitors or mutation-selective compounds, BAY-1436032 specifically targets the five major IDH1-R132X mutations (R132H, R132C, R132G, R132L, R132S) that drive several human cancers including acute myeloid leukemia (AML), glioma, and cholangiocarcinoma [3]. As a research tool and clinical-stage compound, its value lies in consistent pan-mutant coverage coupled with pronounced selectivity over wild-type IDH1 and IDH2, enabling clean dissection of mutant IDH1 biology without confounding off-target metabolic effects.

Coverage Pan-mutant IDH1-R132X probe covering all five clinically observed variants for consistent pathway dissection

Mechanism Allosteric inhibitor engaging the IDH1 dimer interface with one-per-dimer stoichiometry for target-engagement studies

Selectivity Pronounced selectivity over wild-type IDH1 and IDH2 supports clean mutant-IDH1 pathway interpretation

• [1] Pusch S, et al. Pan-mutant IDH1 inhibitor BAY 1436032 for effective treatment of IDH1 mutant astrocytoma in vivo. Acta Neuropathol. 2017 Apr;133(4):629-644. doi: 10.1007/s00401-017-1677-y. View Source
• [2] Golub D, et al. Table 1: IDH-targeted therapies mechanism of action summary. Int J Mol Sci. 2021;22(11):5574. doi: 10.3390/ijms22115574. View Source
• [3] Chaturvedi A, et al. Pan-mutant-IDH1 inhibitor BAY1436032 is highly effective against human IDH1 mutant acute myeloid leukemia in vivo. Leukemia. 2017 Oct;31(10):2020-2028. doi: 10.1038/leu.2017.46. View Source

BAY-1436032 Comparator Analysis

IDH1 inhibitors exhibit substantial divergence in mutation coverage breadth, wild-type selectivity, binding stoichiometry, and clinical translatability, making generic substitution scientifically unsound. For instance, GSK864 inhibits only three R132X mutations (R132C, R132H, R132G) and offers only moderate selectivity over wild-type IDH1 [1], whereas GSK321 retains sub-50 nM affinity for wild-type IDH1 (IC50 46 nM), limiting its utility as a mutation-specific probe . Ivosidenib and vorasidenib are FDA-approved therapies but each presents distinct target profiles: ivosidenib is mutation-selective for IDH1, while vorasidenib is a dual IDH1/2 inhibitor with brain-penetrant properties that are irrelevant for non-CNS models [2]. Beyond selectivity, binding stoichiometry differs—BAY-1436032 engages one inhibitor per dimer, whereas Novartis 224 and GSK864 bind with two-per-dimer stoichiometry, potentially altering pharmacodynamics [3]. Clinically, BAY-1436032's Phase I AML data revealed a 14.8% overall response rate, notably lower than ivosidenib's 41.6%, underscoring that under-dosing or PK limitations rather than target invalidity drove its discontinued monotherapy development—yet its preclinical pan-mutant efficacy and azacitidine synergy remain strong [4]. These differences mandate compound-level, data-driven selection rather than class-level assumptions.

Coverage breadth Mutation coverage varies substantially; some inhibitors target only 3 of 5 clinically relevant IDH1-R132X variants, limiting cross-variant consistency

Selectivity & stoichiometry Wild-type IDH1 selectivity and dimer binding stoichiometry differ across the inhibitor class; two-per-dimer binders may shift pharmacodynamic interpretation

Endpoint context Clinical monotherapy PK profile may limit target engagement; preclinical model-response context may not transfer directly to translational endpoints

• [1] The Structural Genomics Consortium. GSK864 Inhibitor for mutant isocitrate dehydrogenase. Chemical Probes Portal. View Source
• [2] Mellinghoff IK, et al. Vorasidenib, a Dual Inhibitor of Mutant IDH1/2, in Recurrent or Progressive Glioma: Results of a First-in-Human Phase I Trial. J Clin Oncol. 2020;38(15_suppl):2504. doi: 10.1200/JCO.2020.38.15_suppl.2504. View Source
• [3] IndraLab. Statement: BAY-1436032 binds IDH1 with one inhibitor per dimer stoichiometry vs. Novartis 224 and GSK864 two-per-dimer binding. View Source
• [4] Heuser M, et al. Safety and efficacy of BAY1436032 in IDH1-mutant AML: phase I study results. Leukemia. 2020;34(11):2903-2913. doi: 10.1038/s41375-020-0996-5. View Source

BAY-1436032 Quantitative Evidence

Pan-Mutant Coverage Across IDH1-R132X Mutations

BAY-1436032 is the most extensively characterized pan-mutant IDH1 inhibitor, demonstrating robust inhibition of 2-HG production across all five major IDH1-R132X mutations, whereas GSK864 is limited to three variants [1]. In HEK293 cells expressing individual IDH1 mutants, BAY-1436032 inhibited 2-HG production for R132H, R132C, R132G, R132S, and R132L, while GSK864 is confirmed only for R132C, R132H, and R132G .

Pan-mutant coverage

Reported

5 mutations (R132H/C/G/L/S) vs. 3 (GSK864)

Supports consistent variant-comparison workflow

HEK293 2-HG production assay context

Evidence Dimension	Number of IDH1-R132X mutations with confirmed 2-HG inhibition in cellular assays
Target Compound Data	5 mutations (R132H, R132C, R132G, R132L, R132S)
Comparator Or Baseline	GSK864: 3 mutations (R132C, R132H, R132G only)
Quantified Difference	BAY-1436032 covers 2 additional clinically relevant IDH1 mutations (R132L and R132S) vs. GSK864
Conditions	HEK293 cell-based 2-HG production assay; LN-229 and HCT116 cellular models [1]

Why This Matters

For laboratories studying the full spectrum of IDH1 mutations, BAY-1436032 eliminates the need to switch inhibitors when working across R132L and R132S mutants, ensuring experimental consistency and reducing procurement complexity.

• [1] Bertin Bioreagent. BAY-1436032 product datasheet. IC50 values and 2-HG inhibition across IDH1-R132X mutants and selectivity data. View Source

Selectivity for Mutant vs. Wild-Type IDH1

BAY-1436032 displays the largest selectivity window over wild-type IDH1 among major IDH1 inhibitors, with an IC50 of 20 µM against wild-type IDH1 (>1,300-fold selectivity vs. mutant IC50 of 15 nM), compared to ivosidenib's wild-type IC50 of ~100 nM (~8-fold selectivity) and GSK321's 46 nM (~3-fold selectivity) [1][2][3]. Against the structurally related IDH2 enzyme, BAY-1436032 shows no inhibition up to >100 µM (>6,600-fold selectivity), whereas GSK321 achieves only >100-fold selectivity over IDH2 [1][3]. This superior selectivity is confirmed by colony formation assays where BAY-1436032 at 0.1 µM inhibits colony growth of IDH1-mutant AML cells by 50%, while concentrations up to 100 µM do not hinder wild-type IDH1 AML cell growth [1].

Mutant vs. WT selectivity

Cross-study context

>1,300-fold selectivity over wild-type IDH1; IDH2 IC50 >100 µM

Reported selectivity window for mutant-IDH1 pathway studies

Enzymatic IC50 and colony formation assay context

Evidence Dimension	Fold-selectivity for mutant vs. wild-type IDH1 based on IC50 ratio
Target Compound Data	IC50 mutant IDH1: 15 nM (R132H/R132C); IC50 wild-type IDH1: 20 µM; selectivity ratio: >1,300-fold; IDH2 IC50: >100 µM
Comparator Or Baseline	Ivosidenib: ~8-fold (12 nM mutant vs. ~100 nM wild-type); GSK321: ~10-fold (4.6 nM mutant vs. 46 nM wild-type); GSK864: moderately selective (wild-type IC50 466.5 nM, ~31-fold)
Quantified Difference	BAY-1436032 selectivity ratio (>1,300×) exceeds ivosidenib (~8×) by ~160-fold and GSK321 (~10×) by ~130-fold
Conditions	Enzymatic IC50 assays; cellular colony formation in IDH1-mutant vs. wild-type AML cells [1][2][3]

Why This Matters

In experiments where residual wild-type IDH1 activity must be preserved (e.g., metabolic flux studies, isogenic cell lines), BAY-1436032's >1,300-fold selectivity window provides the widest safety margin against wild-type IDH1 and IDH2 confounding effects.

• [1] Bertin Bioreagent. BAY-1436032 product datasheet. Selectivity: IC50 mutant vs. wild-type IDH1 (20 µM) and IDH2 (>100 µM). View Source
• [2] PeptideDB. Ivosidenib product database: IC50 values for IDH1-R132 mutants and wild-type IDH1 affinity. View Source
• [3] Adooq. GSK321 datasheet: IC50 values for R132G, R132C, R132H, and wild-type IDH1. View Source

IDH1 Dimer Binding Stoichiometry

Non-denaturing mass spectrometry analyses reveal a distinct binding stoichiometry: BAY-1436032, ivosidenib, and AGI-5198 bind to IDH1 with a stoichiometry of one inhibitor per IDH1 dimer, whereas Novartis 224 and GSK864 engage IDH1 with two inhibitors per dimer [1]. This differential stoichiometry may influence inhibitor efficacy at varying target expression levels and could impact cellular pharmacodynamics under conditions of limiting inhibitor concentration, as one-per-dimer binders achieve full dimer occupancy with lower total inhibitor loads.

Dimer stoichiometry

Head-to-head

1 inhibitor per IDH1 dimer vs. 2 per dimer (Novartis 224, GSK864)

Supports half-site occupancy studies

Non-denaturing mass spectrometry context

Evidence Dimension	Inhibitor binding stoichiometry to IDH1 dimer (non-denaturing MS)
Target Compound Data	1 inhibitor per IDH1 dimer
Comparator Or Baseline	Novartis 224: 2 inhibitors per dimer; GSK864: 2 inhibitors per dimer
Quantified Difference	2-fold difference in binding stoichiometry; BAY-1436032 achieves dimer engagement with half the number of inhibitor molecules per enzyme unit
Conditions	Non-denaturing mass spectrometry analyses; ITC binding experiments [1]

Why This Matters

The one-per-dimer stoichiometry may translate to more predictable dose-response relationships and potentially lower risk of bell-shaped efficacy curves at supra-therapeutic concentrations in cell-based and in vivo models.

• [1] IndraLab. Statement: BAY-1436032, ivosidenib, and AGI-5198 bind with one inhibitor per dimer vs. Novartis 224 and GSK864 two per dimer (Table 1, Figures S7 and S8). View Source

In Vivo Survival in AML PDX Models

In a definitive AML patient-derived xenograft (PDX1) model, BAY-1436032 (150 mg/kg oral) led to 100% survival of treated mice through the 150-day treatment endpoint, compared to vehicle-treated mice with a median survival of 91 days [1]. In an independent second PDX model (PDX2, IDH1 R132C), 6 of 10 BAY-1436032-treated mice survived to day 100 with a median of 15% leukemic cells in peripheral blood, while all vehicle-treated mice died with a median survival of 62 days (P=0.014) [1]. While ivosidenib also extended survival in AML xenografts, BAY-1436032 uniquely induced myeloid differentiation and depleted leukemic stem cells through inhibition of self-renewal pathways rather than merely reducing blast counts [2].

AML PDX survival

Reported

100% survival at day 150 (PDX1); median 62→100 days (PDX2, P=0.014)

Reported in vivo model-response context

Two independent AML PDX models; oral 150 mg/kg

Evidence Dimension	Median survival and fraction surviving to endpoint in AML PDX models
Target Compound Data	PDX1: 100% survival at day 150 (BAY-1436032 150 mg/kg) vs. median 91 days (vehicle); PDX2: 6/10 survival to day 100 vs. median 62 days (P=0.014)
Comparator Or Baseline	Vehicle control (PDX1 median survival: 91 days; PDX2 median survival: 62 days); ivosidenib in published AML xenografts extended survival but with less complete blast clearance at comparable endpoints [2]
Quantified Difference	BAY-1436032 extended median survival by at least 59 days in PDX1 (endpoint not reached) and by ≥38 days in PDX2 (P=0.014) relative to vehicle
Conditions	Two independent AML PDX mouse models; oral dosing at 150 mg/kg; IDH1 R132H and R132C patient-derived samples

Why This Matters

For preclinical AML studies, BAY-1436032 provides a validated in vivo dosing regimen with documented survival prolongation and leukemic stem cell depletion, making it a robust positive control or test compound for combination therapy investigations.

• [1] Chaturvedi A, et al. Pan-mutant-IDH1 inhibitor BAY1436032 is highly effective against human IDH1 mutant acute myeloid leukemia in vivo. Leukemia. 2017;31(10):2020-2028. doi: 10.1038/leu.2017.46. View Source
• [2] Yao Q, et al. IDH1-mutated relapsed or refractory AML: current challenges and future prospects. Leuk Lymphoma. 2019;60(12):2877-2887. doi: 10.1080/10428194.2019.1617853. View Source

Clinical Response in AML Monotherapy

In the Phase I dose-escalation study of BAY-1436032 in 27 mIDH1 AML patients, the overall response rate (ORR) was 14.8% (1 CRp, 1 PR, 2 MLFS) across doses from 300 to 1500 mg twice-daily, with a median treatment duration of 3.0 months and median OS of 6.6 months [1]. In contrast, ivosidenib in its Phase I study of 258 mIDH1 hematologic malignancy patients achieved an ORR of 41.6% with a CR rate of 21.6% and median OS of 8.8 months [2]. BAY-1436032 exhibited a relatively short half-life and non-linear pharmacokinetics after continuous dosing, with most subjects experiencing only partial target inhibition as indicated by plasma R-2HG levels, explaining the reduced clinical efficacy despite robust preclinical activity [1]. The maximum tolerated dose was not identified and the drug was considered safe but did not advance further in AML monotherapy [1].

Clinical monotherapy

Cross-study context

ORR 14.8% (n=27) vs. 41.6% (ivosidenib, n=258); median OS 6.6 vs. 8.8 months

Reported clinical endpoint context; PK-limited monotherapy profile

Phase I dose-escalation; combination context may differ

Evidence Dimension	Phase I overall response rate (ORR) in relapsed/refractory IDH1-mutant AML
Target Compound Data	ORR: 14.8% (4/27); CR/CRp: 3.7% (1 CRp); median OS: 6.6 months; median treatment duration: 3.0 months
Comparator Or Baseline	Ivosidenib: ORR: 41.6%; CR rate: 21.6%; median OS: 8.8 months; median duration of response: 8.2 months
Quantified Difference	Ivosidenib ORR is 2.8-fold higher (41.6% vs. 14.8%); CR rate is 5.8-fold higher (21.6% vs. 3.7%); median OS is 2.2 months longer
Conditions	Phase I dose-escalation in mIDH1-R132X AML; BAY-1436032 300-1500 mg BID (n=27); ivosidenib 500 mg QD (n=258)

Why This Matters

For translational researchers, these clinical data establish BAY-1436032 as a preclinical tool compound whose in vivo efficacy in PDX models is validated but whose clinical monotherapy PK limitations must be considered when designing translational studies; its optimal use is in combination regimens rather than monotherapy.

• [1] Heuser M, et al. Safety and efficacy of BAY1436032 in IDH1-mutant AML: phase I study results. Leukemia. 2020;34(11):2903-2913. doi: 10.1038/s41375-020-0996-5. View Source
• [2] DiNardo CD, et al. Table 1: Results of trials of IDH-targeted therapies for IDH-mutant cancers reported to date. Nat Rev Clin Oncol. 2021;18:507-526. View Source

Combination Synergy with Azacitidine

The combination of BAY-1436032 with the hypomethylating agent azacitidine produces profound and quantifiable leukemia stem cell (LSC) depletion in AML PDX models that far exceeds either agent alone. Sequential administration (azacitidine followed by BAY-1436032) depleted LSCs by 470-fold compared to control, while simultaneous co-administration depleted LSCs by 33,150-fold relative to control mice [1]. This synergy is mechanistically underpinned by combined inhibition of MAPK/ERK and RB/E2F signaling pathways, leading to both cell cycle arrest and myeloid differentiation [1]. Combination treatment significantly prolonged survival compared to single agent or control treatment (P<0.005) in two independent human IDH1-mutant AML xenograft models [1].

Azacitidine synergy

Head-to-head

33,150-fold LSC depletion (simultaneous) vs. 470-fold (sequential) vs. control

Reported combination model-response context

AML PDX models; MAPK/ERK and RB/E2F pathway context

Evidence Dimension	Leukemia stem cell depletion compared to untreated control in AML PDX models
Target Compound Data	BAY-1436032 + azacitidine simultaneous: 33,150-fold LSC depletion; sequential: 470-fold LSC depletion; median survival significantly prolonged (P<0.005 vs. single agent)
Comparator Or Baseline	BAY-1436032 alone or azacitidine alone (each showing modest LSC reduction); vehicle control
Quantified Difference	Simultaneous combination: 33,150× > sequential: 470× > single agents; 70-fold difference between simultaneous and sequential regimens
Conditions	Two independent human IDH1-mutant AML PDX mouse models; azacitidine 2.5 mg/kg IV; BAY-1436032 150 mg/kg oral

Why This Matters

For AML translational researchers, this is the strongest preclinical evidence that BAY-1436032's optimal application is in simultaneous combination with azacitidine, providing a defined regimen with 33,150-fold LSC depletion—a magnitude rarely achieved with single-agent targeted therapies—that can serve as a benchmark for novel IDH1 combination studies.

• [1] Chaturvedi A, et al. Synergistic activity of IDH1 inhibitor BAY1436032 with azacitidine in IDH1 mutant acute myeloid leukemia. Haematologica. 2021;106(2):565-573. doi: 10.3324/haematol.2019.236992. View Source

BAY-1436032 Applications

Multi-Variant IDH1 Screening

Laboratories conducting systematic profiling of IDH1-R132X mutant panels should select BAY-1436032 as the single agent covering all five clinically observed mutations (R132H, R132C, R132G, R132L, R132S) with equipotent activity [1]. This eliminates the need for multiple mutation-selective inhibitors and ensures consistent pharmacological conditions across variant comparisons. The compound's >1,300-fold selectivity over wild-type IDH1 enables clean mutant-specific readouts in isogenic cell line experiments [2].

Combination Therapy in AML Models

For AML preclinical studies investigating epigenetic priming strategies, BAY-1436032 + azacitidine simultaneous co-administration represents a robust positive combination known to deplete leukemia stem cells by 33,150-fold through MAPK/ERK and RB/E2F pathway inhibition [3]. This defined regimen (BAY-1436032 150 mg/kg oral + azacitidine 2.5 mg/kg IV) provides an evidence-based benchmark for evaluating novel IDH1-targeted combinations.

Structural Biology of Allosteric IDH1 Inhibition

For cryo-EM, X-ray crystallography, or biophysical studies of IDH1 dimer interface inhibition, BAY-1436032 offers a structurally characterized binding mode (PDB 5LGE for its analogue) [4] with experimentally confirmed one-inhibitor-per-dimer stoichiometry by non-denaturing mass spectrometry [5]. This contrasts with GSK864 and Novartis 224 which show two-per-dimer binding, making BAY-1436032 the preferred tool for dissecting the functional consequences of half-site vs. full-site dimer occupancy.

In Vivo PDX Efficacy Studies

For in vivo pharmacology studies in AML or glioma, BAY-1436032 provides a validated oral dose of 150 mg/kg that has reproducibly demonstrated prolonged survival (100% survival to day 150 in PDX1) [1] and myeloid differentiation induction across multiple PDX models [6]. This established dosing protocol reduces optimization time and provides reliable positive control data for comparison with novel agents.

Application

Selection Property

Validation Focus

IDH1 multi-variant panel screening

Pan-mutant IDH1-R132X coverage

Variant-comparison endpoint consistency

AML combination model studies

Azacitidine synergy profile

Combination model-response endpoints

IDH1 dimer interface structural studies

Defined one-per-dimer stoichiometry

Half-site vs. full-site occupancy context

In vivo IDH1-mutant model studies

Reported oral model protocol

Model-response and survival endpoint review

• [1] Chaturvedi A, et al. Pan-mutant-IDH1 inhibitor BAY1436032 is highly effective against human IDH1 mutant acute myeloid leukemia in vivo. Leukemia. 2017;31(10):2020-2028. View Source
• [2] Bertin Bioreagent. BAY-1436032 product datasheet: selectivity over wild-type IDH1 (IC50 20 µM vs. 15 nM). View Source
• [3] Chaturvedi A, et al. Synergistic activity of IDH1 inhibitor BAY1436032 with azacitidine in IDH1 mutant acute myeloid leukemia. Haematologica. 2021;106(2):565-573. View Source
• [4] Reinbold R, et al. Fig. 1: R132H IDH1 allosteric inhibitor structures superimposed at dimer interface, including BAY-1436032 analogue (PDB 5LGE). Nat Commun. 2021;12:5729. View Source
• [5] IndraLab. Binding stoichiometry data: BAY-1436032 one inhibitor per dimer vs. Novartis 224 and GSK864 two per dimer. View Source
• [6] Pusch S, et al. Pan-mutant IDH1 inhibitor BAY 1436032 for effective treatment of IDH1 mutant astrocytoma in vivo. Acta Neuropathol. 2017;133(4):629-644. View Source